Cas no 6318-76-9 (4-(4-chlorophenyl)-3-phenylbut-3-en-2-one)

• Product Name: 4-(4-chlorophenyl)-3-phenylbut-3-en-2-one
• CAS No: 6318-76-9
• MF: C₁₆H₁₃ClO
• MW: 256.726823568344
• CID: 959067
• PubChem ID: 5898667
• Update Time: 2025-04-19

4-(4-chlorophenyl)-3-phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-3-phenylbut-3-en-2-one
• (E)-4-(p-ch
• 2-Phenyl-1-(4-chlor-phenyl)-butanon-(3)
• 4-(4-chlorophenyl)-3-phenyl-2-butanone
• 4-(4-chlorophenyl)-3-phenyl-3-butene-2-one
• 4-(4-chloro-phenyl)-3-phenyl-butan-2-one
• 4-(4-Chlor-phenyl)-3-phenyl-butan-2-on
• 4-(p-chlorophenyl)-3-phenyl-2-butanone
• 4-(p-chlorophenyl)-3-phenyl-but-3-en-2-one
• 4t-(4-Chlor-phenyl)-3-phenyl-but-3-en-2-on
• AC1L5H5S
• AG-J-73111
• AR-1F6258
• CTK4J0914
• NSC23032
• 6318-76-9
• NSC-31692
• NSC31692

• Inchi： 1S/C16H13ClO/c1-12(18)16(14-5-3-2-4-6-14)11-13-7-9-15(17)10-8-13/h2-11H,1H3/b16-11+
• InChI Key： OHUPHNWMLWIYGY-LFIBNONCSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(\C(C)=O)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.06559
• Monoisotopic Mass: 256.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.46960